Cas no 2680618-65-7 (6-acetyl-2-methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-5-carboxylic acid)

• Product Name: 6-acetyl-2-methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-5-carboxylic acid
• CAS No: 2680618-65-7
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 5646009
• PubChem ID: 165912452
• Update Time: 2025-06-22

6-acetyl-2-methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-acetyl-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5-carboxylic acid
• EN300-28273990
• 2680618-65-7
• 6-acetyl-2-methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-5-carboxylic acid

• Inchi： 1S/C10H11N3O3/c1-5-11-3-7-8(12-5)4-13(6(2)14)9(7)10(15)16/h3,9H,4H2,1-2H3,(H,15,16)
• InChI Key： OUWBWIOUWGWVAQ-UHFFFAOYSA-N
• SMILES： OC(C1C2C=NC(C)=NC=2CN1C(C)=O)=O

Computed Properties

• Exact Mass: 221.08004122g/mol
• Monoisotopic Mass: 221.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 83.4Ų

Additional information on 6-acetyl-2-methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-5-carboxylic acid

Introduction to 6-acetyl-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5-carboxylic acid (CAS No. 2680618-65-7)

6-acetyl-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5-carboxylic acid, identified by the chemical identifier CAS No. 2680618-65-7, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyrimidine class, a scaffold that is widely recognized for its pharmacological potential due to its ability to interact with various biological targets. The presence of both acetyl and carboxylic acid functional groups in its molecular structure suggests a high degree of reactivity, making it a valuable intermediate in the synthesis of more sophisticated pharmacophores.

The pyrrolo[3,4-d]pyrimidine core is a privileged structure in drug discovery, known for its role in several bioactive molecules. Its fused bicyclic system allows for multiple points of interaction with biological macromolecules, including enzymes and receptors. The specific substitution pattern in 6-acetyl-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5-carboxylic acid positions it as a promising candidate for further derivatization and exploration in therapeutic contexts.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The pyrrolopyrimidine scaffold has been extensively studied for its role in anticancer, antiviral, and anti-inflammatory agents. The compound CAS No. 2680618-65-7 represents an interesting derivative that could be further modified to enhance its pharmacological properties. The acetyl group at the 6-position and the carboxylic acid at the 5-position provide multiple handles for chemical modification, enabling the design of molecules with tailored biological activities.

One of the most compelling aspects of this compound is its potential as a precursor for kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these diseases. The 6-acetyl-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5-carboxylic acid scaffold provides a versatile platform for such endeavors.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of large libraries of compounds for their potential biological activity. These tools have been instrumental in identifying promising candidates like CAS No. 2680618-65-7 for further experimental validation. High-throughput screening (HTS) and virtual screening (VS) techniques have enabled researchers to efficiently explore the pharmacological space of novel heterocyclic compounds.

The synthesis of 6-acetyl-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the acetyl group at the 6-position and the carboxylic acid at the 5-position necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to construct complex heterocyclic structures more efficiently than ever before.

The biological evaluation of CAS No. 2680618-65-7 has revealed intriguing properties that warrant further investigation. Preliminary studies suggest that this compound exhibits inhibitory activity against certain kinases, making it a valuable tool for mechanistic studies and lead optimization. Additionally, its structural features may allow it to interact with other biological targets beyond kinases, opening up possibilities for therapeutic applications in diverse disease areas.

In conclusion,6-acetyl-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5-carboxylic acid (CAS No. 2680618-65-7) represents a significant advancement in the field of heterocyclic chemistry and drug discovery. Its unique structural features and promising biological activity make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound and related derivatives,CAS No. 2680618-65-7 is poised to play a crucial role in shaping the future of pharmaceutical innovation.